N-(3-chlorophenyl)-N'-(4-methylcyclohexyl)ethanediamide

• IUPAC Name: N'-(3-chlorophenyl)-N-(4-methylcyclohexyl)oxamide
• InChI: InChI=1S/C15H19ClN2O2/c1-10-5-7-12(8-6-10)17-14(19)15(20)18-13-4-2-3-11(16)9-13/h2-4,9-10,12H,5-8H2,1H3,(H,17,19)(H,18,20)
• InChI Key: BDOJQSBJAHDYIX-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CC1)NC(=O)C(=O)NC2=CC(=CC=C2)Cl
• Molecular Formula: C15H19ClN2O2
• Molecular Weight: 294.77 g/mol

Description

N-(3-chlorophenyl)-N'-(4-methylcyclohexyl)ethanediamide, commonly referred to as CEC, is a synthetic compound that belongs to the family of designer drugs known as cathinones. It is a psychoactive substance that has been used as a recreational drug due to its stimulant properties. However, CEC has also been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

CEC acts as a reuptake inhibitor of dopamine, norepinephrine, and serotonin, leading to increased levels of these neurotransmitters in the brain. This results in its stimulant effects, including increased alertness, energy, and euphoria.
Biochemical and Physiological Effects:
CEC has been shown to increase heart rate, blood pressure, and body temperature in animal studies. It has also been shown to cause hyperlocomotion and stereotypy, which are indicative of its stimulant properties. Additionally, CEC has been shown to have anxiolytic effects in animal models of anxiety.

Advantages and Limitations for Lab Experiments

CEC has several advantages for use in lab experiments, including its relatively low cost and ease of synthesis. However, its psychoactive effects may limit its use in certain experiments, and its potential for abuse may raise ethical concerns.

Future Directions

There are several potential future directions for research on CEC. One area of interest is its potential use as a therapeutic agent for various psychiatric and neurological disorders. Additionally, further research is needed to better understand its mechanism of action and potential long-term effects. Finally, research on the detection and analysis of CEC in biological samples may have important implications for forensic toxicology.

Scientific Research Applications

CEC has been studied for its potential therapeutic applications, including its use as an antidepressant and anxiolytic agent. It has also been investigated for its potential use in treating attention deficit hyperactivity disorder (ADHD) and narcolepsy. Additionally, CEC has been studied for its potential use in forensic toxicology, as it can be detected in biological samples.